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Introduction

GSK4028 is the enantiomeric negative control for GSK4027, a potent and selective chemical
probe for the bromodomains of p300/CBP-associated factor (PCAF, also known as KAT2B) and
general control nonderepressible 5 (GCN5, also known as KAT2A).[1][2] As histone
acetyltransferases (HATs), PCAF and GCNS5 play a crucial role in epigenetic regulation of gene
transcription and are implicated in various cellular processes, including inflammation, cell cycle
control, and DNA damage repair. GSK4027 serves as a valuable tool to investigate the cellular
functions of the PCAF/GCN5 bromodomains. In any cell-based experiment using GSK4027,
GSK4028 is an essential reagent to differentiate between on-target effects of PCAF/GCN5
bromodomain inhibition and any potential off-target or non-specific effects of the chemical
scaffold.

Mechanism of Action

GSK4027 binds to the acetyl-lysine binding pocket of the PCAF and GCN5 bromodomains,
preventing their interaction with acetylated histone tails and other acetylated proteins. This
disrupts the recruitment of PCAF/GCN5-containing complexes to chromatin, thereby
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modulating gene expression. GSK4028, as the inactive (S,S)-enantiomer, does not
productively engage with the PCAF/GCN5 bromodomains and is therefore not expected to
elicit biological effects mediated by the inhibition of these targets.[1][2]

Data Presentation
Table 1: In Vitro and Cellular Potency of GSK4027 and

Compound Target(s) Assay Type Potency Reference
PCAF/GCN5 TR-FRET (in pIC50 = 7.4 (for
GSK4027 , _ [3]
Bromodomains vitro) PCAF)
PCAF/GCN5 BROMOscan (in Ki= 1.4 nM (for 0
Bromodomains vitro) both)
PCAF NanoBRET
_ IC50 = 60 nM [1][2]
Bromodomain (cellular)
PCAF/GCN5 TR-FRET (in pIC50 = 4.9 (for
GSK4028 _ _
Bromodomains vitro) PCAF)

Note: The cellular potency of GSK4028 is not typically determined as it is designed to be
inactive. In cell-based assays, GSK4028 should be used at the same concentrations as
GSK4027 and is expected to show no significant activity.

Signaling Pathways

The following diagram illustrates the role of PCAF/GCNS5 in transcriptional activation and the
mechanism of inhibition by GSK4027.
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Caption: PCAF/GCNS5 signaling and inhibition by GSK4027/GSK4028.

Experimental Protocols
NanoBRET™ Target Engagement Assay for PCAF/GCN5

This protocol is to quantitatively assess the binding of GSK4027 and its negative control
GSK4028 to the PCAF bromodomain in living cells.

Materials:

o HEK?293 cells
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e Plasmid encoding NanoLuc®-PCAF fusion protein

¢ Plasmid encoding HaloTag®-Histone H3.3 fusion protein

o FUGENE® HD Transfection Reagent

e Opti-MEM® | Reduced Serum Medium

o« DMEM with 10% FBS

o GSK4027 and GSK4028 (dissolved in DMSO)

e NanoBRET™ Nano-Glo® Substrate

o HaloTag® NanoBRET™ 618 Ligand

e White, 96-well assay plates

e Luminometer capable of measuring luminescence at two wavelengths

Experimental Workflow Diagram:
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Caption: Workflow for the PCAF/GCN5 NanoBRET™ Target Engagement Assay.
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Procedure:

o Cell Transfection: Co-transfect HEK293 cells with the NanoLuc®-PCAF and HaloTag®-
Histone H3.3 expression vectors using FUGENE® HD Transfection Reagent according to the
manufacturer's protocol.

o Cell Culture: Culture the transfected cells for 24 hours in DMEM with 10% FBS.
o Cell Preparation: Harvest the cells and resuspend them in Opti-MEM® | medium.

o Ligand Addition: Add the HaloTag® NanoBRET™ 618 Ligand to the cell suspension at the
desired final concentration.

o Plating: Dispense the cell suspension into the wells of a white 96-well plate.

o Compound Treatment: Add serial dilutions of GSK4027, GSK4028, or DMSO (vehicle
control) to the wells. A typical concentration range for GSK4027 would be from 1 nM to 100
MM. Use the same concentration range for GSK4028.

 Incubation: Incubate the plate at 37°C in a CO2 incubator for 2 hours.
o Substrate Addition: Add the NanoBRET™ Nano-Glo® Substrate to all wells.

o Measurement: Read the luminescence at 460 nm (donor emission) and >600 nm (acceptor
emission) using a luminometer.

o Data Analysis: Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor
signal. Plot the BRET ratio against the logarithm of the compound concentration and fit the
data to a four-parameter log-logistic curve to determine the IC50 value. GSK4027 should
yield a dose-dependent decrease in the BRET signal, while GSK4028 should have no
significant effect.

Macrophage Cytokine Release Assay

This protocol is to assess the functional consequences of PCAF/GCN5 bromodomain inhibition
on inflammatory responses in macrophages.

Materials:
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e Mouse bone marrow cells or human CD14+ monocytes
e Macrophage colony-stimulating factor (M-CSF)

e RPMI 1640 medium with 10% FBS

o GSK4027 and GSK4028 (dissolved in DMSO)

e Lipopolysaccharide (LPS)

o ELISA kits for desired cytokines (e.g., TNF-q, IL-6)

o 96-well cell culture plates

Experimental Workflow Diagram:
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Caption: Workflow for the Macrophage Cytokine Release Assay.
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Procedure:

e Macrophage Differentiation: Differentiate mouse bone marrow cells or human CD14+
monocytes into macrophages by culturing them in RPMI 1640 supplemented with 10% FBS
and M-CSF for 5-7 days.

o Compound Treatment during Differentiation (Optional): To assess the effects on macrophage
differentiation, GSK4027, GSK4028, or DMSO can be added to the culture medium at the
beginning of the differentiation process.

o Cell Seeding: Once differentiated, seed the macrophages into 96-well plates at an
appropriate density.

o Pre-treatment: Pre-treat the macrophages with various concentrations of GSK4027,
GSK4028, or DMSO for 2 hours.

o Stimulation: Stimulate the cells with LPS (e.g., 100 ng/mL) to induce an inflammatory
response. Include an unstimulated control group.

 Incubation: Incubate the plates for 6-24 hours, depending on the cytokine of interest.
o Supernatant Collection: Carefully collect the cell culture supernatant from each well.

o Cytokine Measurement: Quantify the concentration of secreted cytokines (e.g., TNF-q, IL-6)
in the supernatant using specific ELISA kits according to the manufacturer's instructions.

o Data Analysis: Compare the levels of cytokine production between the different treatment
groups. GSK4027 may modulate the production of certain cytokines, while GSK4028 is
expected to have no effect compared to the vehicle control.

Conclusion

GSK4028 is an indispensable tool for rigorously validating the on-target effects of the
PCAF/GCNS5 bromodomain probe, GSK4027, in cell-based assays. By consistently including
this inactive enantiomer as a negative control, researchers can confidently attribute the
observed cellular phenotypes to the specific inhibition of PCAF and GCN5 bromodomains,
thereby ensuring the reliability and reproducibility of their findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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